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Introduction

L-arginine is a semi-essential α-amino acid that serves as a fundamental building block in

protein synthesis and plays a pivotal role in a multitude of physiological and pathophysiological

processes.[1] For researchers, scientists, and drug development professionals, a

comprehensive understanding of L-arginine's chemistry, biological functions, and the

experimental methodologies used to study it is crucial. This guide provides a detailed overview

of L-arginine, from its chemical structure and properties to its intricate involvement in cellular

signaling pathways.

It is important to note that the term "argininic acid" is sometimes used in relation to L-arginine.

While often used as a synonym for L-arginine itself, it can also refer to a distinct chemical

entity: (2S)-5-((Aminoiminomethyl)amino)-2-hydroxypentanoic acid, where the α-amino group

of arginine is substituted with a hydroxyl group.[2][3] This guide will focus on the extensively

studied and biologically prominent L-arginine.

Chemical Structure and Properties
L-arginine is characterized by a central α-carbon bonded to an amino group, a carboxyl group,

a hydrogen atom, and a distinctive side chain. The side chain is a 3-carbon aliphatic chain

capped with a guanidinium group.[4] This guanidinium group is highly basic, with a pKa of 13.8,

and is protonated and positively charged at physiological pH.[4][5]
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Table 1: Chemical and Physical Properties of L-Arginine

Property Value Reference

IUPAC Name
(2S)-2-Amino-5-

guanidinopentanoic acid
[4]

Molecular Formula C6H14N4O2 [4]

Molar Mass 174.204 g·mol−1 [4]

Appearance White crystalline solid [4]

Melting Point 260 °C (500 °F; 533 K) [4][5]

Solubility in Water 14.87 g/100 mL at 20 °C [4][5]

pKa1 (α-carboxyl) 2.18 [5]

pKa2 (α-amino) 9.09 [5]

pKa3 (guanidinium) 13.8 [5]

Isoelectric Point (pI) 10.76 [5]

SMILES N--INVALID-LINK--C(O)=O [5]
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[4]

Biological Significance and Signaling Pathways
L-arginine is a precursor for the synthesis of several key biomolecules, including nitric oxide

(NO), urea, polyamines, proline, glutamate, creatine, and agmatine.[1] Its metabolic versatility

places it at the crossroads of numerous cellular processes.

1. Nitric Oxide (NO) Synthesis

L-arginine is the sole substrate for nitric oxide synthases (NOS), a family of enzymes that

catalyze the production of NO, a critical signaling molecule involved in vasodilation,

neurotransmission, and immune responses.[6] There are three main isoforms of NOS:

endothelial (eNOS), neuronal (nNOS), and inducible (iNOS).[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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